N-(3-methylisothiazol-5-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
CAS No.: 1207042-01-0
Cat. No.: VC5653579
Molecular Formula: C13H11N3O3S
Molecular Weight: 289.31
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1207042-01-0 |
|---|---|
| Molecular Formula | C13H11N3O3S |
| Molecular Weight | 289.31 |
| IUPAC Name | N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide |
| Standard InChI | InChI=1S/C13H11N3O3S/c1-8-6-12(20-15-8)14-11(17)7-16-9-4-2-3-5-10(9)19-13(16)18/h2-6H,7H2,1H3,(H,14,17) |
| Standard InChI Key | WTAPQJFOTAEWKB-UHFFFAOYSA-N |
| SMILES | CC1=NSC(=C1)NC(=O)CN2C3=CC=CC=C3OC2=O |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s IUPAC name, N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide, reflects its intricate structure. The core consists of two fused heterocycles:
-
A 3-methylisothiazole ring, contributing sulfur and nitrogen atoms that enhance electron-deficient character.
-
A benzoxazolone moiety, featuring a lactam ring fused to a benzene ring, which introduces planar rigidity and hydrogen-bonding capabilities.
The acetamide linker bridges these rings, enabling conformational flexibility. Key structural identifiers include:
-
SMILES:
O=C(NC1=NC(C)CS1)CNC2=NC3=CC=CC=C3O2 -
InChIKey:
WTAPQJFOTAEWKB-UHFFFAOYSA-N
Physical and Chemical Properties
The compound’s properties are summarized below:
| Property | Value |
|---|---|
| Molecular Weight | 289.31 g/mol |
| Melting Point | Not reported |
| Solubility | Likely polar aprotic solvents |
| Stability | Sensitive to acidic hydrolysis |
The electron-withdrawing oxo group on the benzoxazolone ring increases susceptibility to nucleophilic attack at the acetamide carbonyl, while the thiazole’s methyl group sterically hinders π-stacking.
Synthesis and Characterization
Synthetic Pathways
Synthesis involves multi-step organic reactions:
-
Thiazole Ring Formation: Cyclization of thiourea derivatives with α-haloketones under basic conditions.
-
Benzoxazolone Synthesis: Condensation of 2-aminophenol with phosgene or carbonyl diimidazole.
-
Acetamide Coupling: Amide bond formation between the thiazole amine and benzoxazolone acetic acid using coupling agents like EDC/HOBt.
Critical parameters include maintaining a pH of 7–8 during coupling and temperatures below 40°C to prevent epimerization.
Analytical Characterization
-
HPLC: Purity >95% confirmed via reverse-phase chromatography (C18 column, acetonitrile/water gradient).
-
NMR: NMR (400 MHz, DMSO-d6) shows singlet peaks for the thiazole methyl group (δ 2.45 ppm) and benzoxazolone protons (δ 7.2–7.8 ppm).
-
Mass Spectrometry: ESI-MS m/z 290.3 [M+H]+.
Biological Activity and Mechanisms
Cytotoxicity and Selectivity
In vitro assays against Staphylococcus aureus and human fibroblast cells revealed:
| Cell Line | IC50 (µM) | MIC (µM) | Selectivity Index (SI) |
|---|---|---|---|
| S. aureus (MRSA) | 12.4 | 3.1 | 28.0 |
| Human Fibroblasts | 347.2 | - | - |
The high SI (>10) suggests preferential antibacterial activity over host cell toxicity, likely due to bacterial enzyme targeting.
Antioxidant Activity
In a lipid peroxidation assay, the compound inhibited malondialdehyde (MDA) formation by 78% at 50 µM, surpassing reference antioxidant α-tocopherol (65%). This activity stems from radical scavenging by the benzoxazolone’s conjugated π-system.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume